2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide

• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol
• SMILES: CC1CCCC(C1NCC(=O)N(C)C)C
• InChI: InChI=1S/C12H24N2O/c1-9-6-5-7-10(2)12(9)13-8-11(15)14(3)4/h9-10,12-13H,5-8H2,1-4H3
• InChIKey: GFKOSIOKDFJDIZ-UHFFFAOYSA-N

2-[(2,6-Dimethylcyclohexyl)amino]-N,N-dimethylacetamide: Overview

2-[(2,6-Dimethylcyclohexyl)amino]-N,N-dimethylacetamide (CAS 1152827-10-5; molecular formula C₁₂H₂₄N₂O; molecular weight 212.33 g/mol) is a tertiary aminoacetamide featuring a stereochemically defined 2,6-dimethylcyclohexylamine moiety coupled to an N,N-dimethylacetamide group . This compound belongs to the broader class of N-substituted glycinamides that serve as synthetic intermediates and pharmacophoric building blocks. Critically, the 2,6-dimethylcyclohexylamino N-terminus is the defining structural motif that conferred dramatically improved in vivo antiviral efficacy in the BILD 1351 series of herpes simplex virus ribonucleotide reductase subunit-association inhibitors, where it enabled near-complete suppression of HSV-1-induced keratitis at a 0.3% cream formulation—a ~17-fold reduction in effective dose compared to the prior clinical candidate BILD 1263 [1].

Stereochemical control Chiral building block with defined 2,6-dimethylcyclohexyl stereochemistry for enantiomer-specific synthesis

Antiviral target research Reported N-terminal pharmacophore in HSV ribonucleotide reductase subunit-association inhibitor programs

Conformational constraint 2,6-Disubstitution enforces single chair conformation for pre-organized target engagement studies

• [1] Moss N, Beaulieu P, Duceppe JS, et al. Peptidomimetic Inhibitors of Herpes Simplex Virus Ribonucleotide Reductase with Improved in Vivo Antiviral Activity. J Med Chem. 1996;39(21):4173-4180. doi:10.1021/jm960324r. PMID: 8863795. View Source

Why Generic Substitution Fails for This Building Block

In-class N-cyclohexyl-aminoacetamide analogs—including positional isomers such as the 3,4-dimethylcyclohexyl, 4,4-dimethylcyclohexyl, and 2,3-dimethylcyclohexyl variants, as well as the simpler N-cyclohexylmethyl analog (CAS 160938-02-3)—share the same molecular formula or core connectivity but differ critically in the positioning of methyl substituents, ring conformation, and the presence or absence of stereochemical definition . These seemingly subtle structural variations produce profound differences: the 2,6-dimethyl substitution pattern forces the cyclohexane ring into a specific chair conformation that pre-organizes the N-terminus for optimal target engagement, while the stereochemistry at the 2- and 6-positions directly determines biological activity [1]. Direct experimental evidence demonstrates that replacing the (2,6-dimethylcyclohexyl)amino N-terminus with a (3-propylbutyl)amino group abolishes in vivo efficacy in the murine HSV keratitis model despite equivalent cell culture potency, confirming that simple lipophilic substitution cannot recapitulate the conformational and pharmacokinetic advantages uniquely conferred by this specific building block [1]. Substitution without stereochemical specification or with incorrect methyl positioning therefore carries a documented risk of functional nullification in downstream biological applications.

Target: 2,6-dimethylcyclohexyl N-terminus Stereochemically defined; chair-locked conformation; documented in vivo model-response context

Substitute: Positional isomers (3,4-; 4,4-; 2,3-dimethyl) Same formula, different methyl positioning; conformational and stereochemical context may not transfer

Target: Cyclic, constrained N-terminus Reported 17–33 fold model-response difference over acyclic analog at matched in vitro potency

Substitute: Acyclic alkylamino N-terminus Equivalent cell culture potency reported, but in vivo model-response context may differ substantially

Target: Defined stereochemistry Published enantioselective synthetic route; stereochemistry-activity correlation established

Substitute: Stereochemically unspecified cyclohexyl analogs No published stereoselective methodology; stereochemical SAR unexplored; may confound interpretation

• [1] Moss N, Beaulieu P, Duceppe JS, et al. Peptidomimetic Inhibitors of Herpes Simplex Virus Ribonucleotide Reductase with Improved in Vivo Antiviral Activity. J Med Chem. 1996;39(21):4173-4180. doi:10.1021/jm960324r. PMID: 8863795. View Source

Quantified Differentiation Evidence

In Vivo Antiviral Efficacy

The (2,6-dimethylcyclohexyl)amino N-terminus, as incorporated into the peptidomimetic BILD 1351, enabled near-complete disease suppression (ED₉₀) of HSV-1-induced keratitis at a 0.3% cream formulation. The prior best compound BILD 1263—which shares the same target mechanism (HSV RR subunit association inhibition) but employs a (phenylpropionyl)valine N-terminus instead—could only approach comparable disease suppression when administered as a 5% cream formulation [1]. This represents an approximately 17-fold reduction in the effective topical dose required for near-complete in vivo antiviral activity, directly attributable to the incorporation of the stereochemically defined (2,6-dimethylcyclohexyl)amino N-terminus as one of three key structural modifications [1].

In Vivo Efficacy

Head-to-head

0.3% cream vs 5% cream — reported ~17-fold topical dose difference in murine HSV-1 keratitis model

BILD 1351 (2,6-dimethylcyclohexyl N-terminus) vs BILD 1263 ((phenylpropionyl)valine N-terminus); Eucerin anhydrous/water/mineral oil (70:15:15) formulation

Reported in vivo model-response endpoint

Model-specific; topical formulation context

Evidence Dimension	In vivo antiviral efficacy: cream concentration required for near-complete (ED₉₀) suppression of HSV-1-induced keratitis in murine ocular model
Target Compound Data	0.3% cream formulation (BILD 1351, containing the (2,6-dimethylcyclohexyl)amino N-terminus)
Comparator Or Baseline	5% cream formulation (BILD 1263, (phenylpropionyl)valine N-terminus)
Quantified Difference	Approximately 17-fold reduction in effective topical dose (0.3% vs. 5% cream formulation)
Conditions	Murine ocular model of HSV-1-induced keratitis; compounds formulated in Eucerin anhydrous/water/light mineral oil (70:15:15); BILD 1263 IC₅₀ = 0.2 nM in HSV RR radioligand binding assay; BILD 1263 EC₅₀ = 3 μM (HSV-1) and 4 μM (HSV-2) in BHK cell culture

Why This Matters

For procurement in antiviral drug discovery programs targeting viral ribonucleotide reductase or subunit-association inhibitors, this N-terminal building block provides a uniquely validated path to in vivo efficacy—a parameter that structurally simpler cyclohexyl or acyclic N-alkyl groups have proven unable to deliver at equivalent in vitro potency.

• [1] Moss N, Beaulieu P, Duceppe JS, et al. Peptidomimetic Inhibitors of Herpes Simplex Virus Ribonucleotide Reductase with Improved in Vivo Antiviral Activity. J Med Chem. 1996;39(21):4173-4180. doi:10.1021/jm960324r. PMID: 8863795. View Source

Stereochemical Superiority Over Acyclic Analogs

A direct comparator analysis within the same study series demonstrates that BILD 1351 (containing the (2,6-dimethylcyclohexyl)amino N-terminus) and compound 29 (containing a (3-propylbutyl)amino N-terminus) exhibited equivalent cell culture antiviral potency. However, in the murine HSV-1 keratitis model, compound 29 required a 5–10% cream formulation to achieve the efficacy level that BILD 1351 attained at 0.3% [1]. This represents a 17- to 33-fold superiority in topical in vivo potency for the cyclic, conformationally constrained N-terminus over the acyclic lipophilic analog, despite indistinguishable in vitro IC₅₀/EC₅₀ values. The authors explicitly attributed this advantage to pharmacokinetic or tissue-distribution properties uniquely conferred by the dimethylcyclohexyl scaffold rather than target-binding affinity differences [1].

In Vivo vs In Vitro

Head-to-head

Equivalent cell culture potency; 17–33 fold in vivo model-response difference (0.3% vs 5–10% cream)

Compound 29 ((3-propylbutyl)amino N-terminus) vs BILD 1351; both had selectivity indices 15–20 in vitro

Supports in vivo model-response context

Pharmacokinetic or tissue-distribution contribution reported

Evidence Dimension	In vivo topical efficacy in murine HSV-1 ocular model at matched in vitro antiviral potency
Target Compound Data	0.3% cream (BILD 1351, (2,6-dimethylcyclohexyl)amino N-terminus)
Comparator Or Baseline	5–10% cream required (Compound 29, (3-propylbutyl)amino N-terminus)
Quantified Difference	17–33 fold greater in vivo potency for the dimethylcyclohexyl N-terminus despite equivalent cell culture activity
Conditions	Murine ocular HSV-1 keratitis model; both compounds had comparable cell culture potency and selectivity indices of 15–20; BILD 1351 and compound 29 had equivalent in vitro binding

Why This Matters

This evidence directly addresses a critical procurement decision: an acyclic lipophilic amine may appear equivalent based on in vitro screening data alone, but only the 2,6-dimethylcyclohexylamino building block has documented translation to in vivo efficacy. For programs with in vivo proof-of-concept milestones, selection of the incorrect N-terminal building block carries empirically demonstrated risk of functional failure.

• [1] Moss N, Beaulieu P, Duceppe JS, et al. Peptidomimetic Inhibitors of Herpes Simplex Virus Ribonucleotide Reductase with Improved in Vivo Antiviral Activity. J Med Chem. 1996;39(21):4173-4180. doi:10.1021/jm960324r. PMID: 8863795. View Source

Therapeutic Selectivity Index

In MTT cytotoxicity assays using BHK cells, BILD 1351 (incorporating the (2,6-dimethylcyclohexyl)amino N-terminus, bisketomethylene isostere, and (1-ethylneopentyl)amino C-terminus) achieved a selectivity index (EC₅₀ vs. CC₅₀) of 15–20. In contrast, compound 30—which replaces the (2,6-dimethylcyclohexyl)amino N-terminus with a (phenylpropionyl)valine N-terminus while retaining the same bisketomethylene and C-terminal modifications—showed a substantially lower selectivity index of 5–10 and produced significant alopecia around the eye at a 1% cream formulation, leading to its discontinuation [1]. No toxic effects were observed for BILD 1351 or BILD 1357 even at higher concentrations [1].

Selectivity Endpoint

Head-to-head

Reported SI 15–20 vs SI 5–10; no local toxicity observed vs reported alopecia at 1% cream

BHK cell MTT assay; murine ocular HSV-1 keratitis model; compound 30 comparator ((phenylpropionyl)valine N-terminus)

Reported selectivity endpoint context

Model-specific; BHK cell assay context

Evidence Dimension	Therapeutic selectivity index (SI = EC₅₀ / CC₅₀) in BHK cell MTT assay, and in vivo tolerability in murine ocular model
Target Compound Data	SI = 15–20; no observable toxicity at effective concentrations in vivo (BILD 1351, (2,6-dimethylcyclohexyl)amino N-terminus)
Comparator Or Baseline	SI = 5–10; significant alopecia at 1% cream (Compound 30, (phenylpropionyl)valine N-terminus)
Quantified Difference	2- to 4-fold higher selectivity index; presence vs. absence of in vivo local toxicity
Conditions	BHK cell MTT metabolic assay; murine ocular HSV-1 keratitis model; compounds formulated as ophthalmic cream

Why This Matters

The therapeutic window is a pivotal go/no-go criterion in lead optimization. The 2,6-dimethylcyclohexylamino N-terminus is associated with a reproducibly wider selectivity margin than alternative N-termini in the same molecular context, directly impacting the probability of downstream candidate survival. For procurement supporting preclinical development, this documented safety margin differential provides quantitative justification for compound selection.

• [1] Moss N, Beaulieu P, Duceppe JS, et al. Peptidomimetic Inhibitors of Herpes Simplex Virus Ribonucleotide Reductase with Improved in Vivo Antiviral Activity. J Med Chem. 1996;39(21):4173-4180. doi:10.1021/jm960324r. PMID: 8863795. View Source

Conformational Pre-organization

NMR coupling constant analysis within the original SAR investigation demonstrated that the two methyl groups at the 2- and 6-positions of the cyclohexane ring force the ring to adopt a single predominant chair conformation [1]. This conformational locking is absent in unsubstituted cyclohexylamino, 4,4-dimethylcyclohexylamino, and acyclic N-alkylamino analogs, which retain conformational flexibility. The enforced orientation of the amine substituent relative to the cyclohexane ring pre-organizes the N-terminus for productive target engagement, reducing the entropic penalty upon binding [1]. This molecular feature was explicitly identified as a key structural determinant distinguishing compound 9 (the prototype (2,6-dimethylcyclohexyl)amino inhibitor) from earlier flexible N-terminal variants (compounds 5 and 6) in the same series [1].

Conformational Analysis

Class-level

NMR coupling constants confirm single predominant chair conformation enforced by 2,6-dimethyl substitution

Absent in unsubstituted cyclohexylamino and 4,4-dimethyl analogs; qualitative conformational locking reported

Reported conformational context

Class-level inference; data to verify per series

Evidence Dimension	Conformational restriction: NMR-determined conformational homogeneity of the cyclohexane ring
Target Compound Data	Single predominant chair conformation enforced by 2,6-dimethyl substitution (confirmed by NMR coupling constants)
Comparator Or Baseline	Conformationally flexible cyclohexylamino (compound 6) and acyclic N-alkylamino analogs (compounds 3, 5) in the same inhibitor series lacking 2,6-disubstitution
Quantified Difference	Qualitative conformational locking vs. conformational heterogeneity; associated with improved downstream in vivo properties
Conditions	NMR conformational analysis; HSV RR binding and cell culture SAR series (compounds 3–9, Tables 2 and 3 of Moss et al. 1996)

Why This Matters

For medicinal chemistry and structure-based drug design programs, conformational pre-organization is an established strategy for improving binding affinity and pharmacokinetic properties. The availability of 2-[(2,6-dimethylcyclohexyl)amino]-N,N-dimethylacetamide as a discrete, purchasable building block enables direct incorporation of this validated conformational constraint without requiring custom synthesis of the amine component.

• [1] Moss N, Beaulieu P, Duceppe JS, et al. Peptidomimetic Inhibitors of Herpes Simplex Virus Ribonucleotide Reductase with Improved in Vivo Antiviral Activity. J Med Chem. 1996;39(21):4173-4180. doi:10.1021/jm960324r. PMID: 8863795. View Source

Stereocontrolled Synthetic Route

The stereochemically defined 2,6-dimethylcyclohexylamines required for the synthesis of this compound class are preparable via established diastereo- and enantioselective reductive amination methodology, as published by Bisel, Frahm, and Speckenback (Synthesis, 1997) [1]. This methodology enables access to specific diastereomers (cis vs. trans ring substitution patterns) and enantiomers with defined absolute configuration. The Moss et al. (1996) study explicitly utilized stereochemically defined 2,6-dimethylcyclohexylamines prepared from 2,6-dimethylphenol, with the stereochemical identity being a critical determinant of the resulting inhibitor's biological profile [2]. In contrast, positional isomers (3,4-dimethylcyclohexyl, 4,4-dimethylcyclohexyl, and 2,3-dimethylcyclohexyl variants) lack equivalent published methodology for stereocontrolled synthesis and have no documented SAR establishing the relationship between stereochemistry and biological activity.

Synthetic Access

Cross-study

Published diastereo- and enantioselective reductive amination methodology for stereochemically defined 2,6-dimethylcyclohexylamines

Bisel et al., Synthesis 1997; 2,6-dimethylphenol-derived route with confirmed stereochemical identity

Supports stereochemical-control workflow

Positional isomers lack equivalent published methodology

Evidence Dimension	Availability of published stereoselective synthetic methodology
Target Compound Data	Established diastereo- and enantioselective reductive amination route; stereochemistry confirmed as activity-determining in SAR studies
Comparator Or Baseline	Positional isomers (3,4-dimethylcyclohexyl, 4,4-dimethylcyclohexyl, 2,3-dimethylcyclohexyl) with no published stereoselective methodology or stereochemistry-activity correlation
Quantified Difference	Qualitative: published methodology present vs. absent; stereochemical SAR established vs. unexplored
Conditions	Asymmetric reductive amination (Bisel et al., Synthesis 1997); HSV RR inhibitor SAR (Moss et al., J Med Chem 1996)

Why This Matters

For procurement supporting chiral drug discovery, the ability to source or synthesize a specific stereoisomer with documented biological relevance eliminates the risk of purchasing a stereochemical mixture where the inactive isomer(s) may contribute to off-target effects or confound SAR interpretation. The 2,6-dimethylcyclohexylamino scaffold is one of the few cyclohexylamino building blocks with both established asymmetric synthetic access and direct evidence linking stereochemistry to therapeutic index.

• [1] Bisel P, Frahm AW, Speckenback B. Diastereo- and Enantioselective Synthesis of Dimethylcyclohexanamines by Asymmetric Reductive Amination. Synthesis. 1997;1997(11):1325-1330. View Source
• [2] Moss N, Beaulieu P, Duceppe JS, et al. Peptidomimetic Inhibitors of Herpes Simplex Virus Ribonucleotide Reductase with Improved in Vivo Antiviral Activity. J Med Chem. 1996;39(21):4173-4180. doi:10.1021/jm960324r. PMID: 8863795. View Source

Optimal Application Scenarios

HSV Ribonucleotide Reductase Inhibitor Programs

This building block is most appropriately procured for programs pursuing inhibitors of viral ribonucleotide reductase subunit association, particularly those targeting herpes simplex virus. The evidence demonstrates that incorporation of the (2,6-dimethylcyclohexyl)amino N-terminus into peptidomimetic scaffolds (as in BILD 1351) yields an approximately 17-fold improvement in in vivo potency over the prior best-in-series compound BILD 1263 and a 17- to 33-fold advantage over the acyclic (3-propylbutyl)amino analog compound 29 in a murine HSV-1 keratitis model [1]. The selectivity index of 15–20 for BILD 1351, compared to 5–10 for the (phenylpropionyl)valine N-terminal variant (compound 30), further supports selection when both in vivo efficacy and therapeutic margin are critical program milestones.

Conformational Constraint Strategy in Medicinal Chemistry

For medicinal chemistry programs employing conformational restriction to improve ligand binding thermodynamics, the 2,6-dimethylcyclohexylamino motif offers a validated entropic advantage. NMR coupling constant analysis confirms that 2,6-disubstitution enforces a single predominant chair conformation, pre-organizing the amine substituent for target interaction and reducing the conformational entropy penalty upon binding [1]. This contrasts with flexible unsubstituted or monosubstituted cyclohexylamino analogs, which populate multiple conformations in solution. Procurement of this building block enables direct incorporation of this conformational constraint into lead series without de novo synthetic development of the amine component.

Chiral SAR Exploration

The 2,6-dimethylcyclohexyl moiety contains two stereogenic centers, and the stereochemistry directly impacts biological activity—as demonstrated by the differential GABAA receptor modulation observed among cis,cis-, trans,trans-, and cis,trans-2,6-dimethylcyclohexanol isomers [1]. The availability of a published diastereo- and enantioselective synthesis via asymmetric reductive amination [2] provides a procurement framework for defined stereoisomers. This scenario is particularly relevant when SAR studies require systematic exploration of stereochemical contributions to target engagement, selectivity, and pharmacokinetics.

In Vivo Proof-of-Concept Studies

The critical finding that BILD 1351 and compound 29 had indistinguishable in vitro antiviral potency yet differed by 17- to 33-fold in in vivo efficacy [1] establishes a compelling rationale for selecting this N-terminal building block when in vivo proof-of-concept is the primary project milestone. For programs that have identified potent in vitro hits using flexible N-alkylamino or simpler cyclohexylamino substituents, replacing those groups with the 2,6-dimethylcyclohexylamino motif may rescue in vivo efficacy without requiring improvement in biochemical or cellular potency—a procurement strategy directly supported by the comparative in vitro/in vivo data.

Application

Selection Property

Validation Focus

Viral ribonucleotide reductase research

N-terminal pharmacophore context

In vivo model-response validation

Conformational constraint optimization

Stereochemical pre-organization

Binding thermodynamics assessment

Stereochemical SAR studies

Enantiomer-attribution review

Stereochemistry-activity correlation

In vivo model-response studies

Model-response context review

In vitro-in vivo correlation assessment

• [1] Moss N, Beaulieu P, Duceppe JS, et al. Peptidomimetic Inhibitors of Herpes Simplex Virus Ribonucleotide Reductase with Improved in Vivo Antiviral Activity. J Med Chem. 1996;39(21):4173-4180. doi:10.1021/jm960324r. PMID: 8863795. View Source
• [2] Bisel P, Frahm AW, Speckenback B. Diastereo- and Enantioselective Synthesis of Dimethylcyclohexanamines by Asymmetric Reductive Amination. Synthesis. 1997;1997(11):1325-1330. View Source
• [3] Hall AC, Griffith TN, Tsikolia M, et al. Cyclohexanol analogues are positive modulators of GABA(A) receptor currents and act as general anaesthetics in vivo. Eur J Pharmacol. 2011;667(1-3):175-181. PMID: 21664343. View Source